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Compound of Interest

Compound Name: Chloride;hydrate

Cat. No.: B8506054 Get Quote

Technical Support Center: Anhydrous Aluminum
Chloride
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper storage and handling of anhydrous aluminum

chloride (AlCl₃) to mitigate the release of hydrogen chloride (HCl) gas.

Troubleshooting Guide
This guide addresses common issues encountered during the storage of anhydrous aluminum

chloride.
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Issue Possible Cause(s) Troubleshooting Steps

Pungent, acidic odor (HCl)

detected near storage area.

1. Improperly sealed

container.2. Container material

degradation.3. High humidity in

the storage environment.

1. Immediately move the

container to a well-ventilated

fume hood.2. Wearing

appropriate personal protective

equipment (PPE), including

acid-resistant gloves and

safety goggles, inspect the

container for any breaches in

the seal or signs of

degradation.[1]3. If the seal is

compromised, transfer the

AlCl₃ to a new, dry, and

appropriate container (e.g.,

glass with a PTFE-lined cap)

inside a glove box or under an

inert atmosphere.[2]4. If the

container is intact, the issue

may be with the storage

environment. Move the

container to a dedicated

desiccator cabinet or a

controlled low-humidity

environment.[3]

Visible white fumes emanating

from the container upon

opening.

1. Reaction with atmospheric

moisture upon opening.[4]

1. This is an expected reaction

due to the hygroscopic nature

of anhydrous AlCl₃.[4]2.

Whenever possible, handle the

material in a glove box under

an inert atmosphere (e.g.,

nitrogen or argon).3. If a glove

box is unavailable, work in a

fume hood with high ventilation

and minimize the time the

container is open.
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Pressure buildup inside the

container (hissing sound upon

opening or bulging of the

container).

1. Slow reaction with trace

amounts of moisture that have

ingressed into the container

over time, leading to HCl gas

generation.[2][5]

1. Handle the container with

extreme caution. Place it in a

fume hood behind a blast

shield.2. Slowly and carefully

vent the container by slightly

loosening the cap. Do not

open it abruptly.[2]3. After

venting, ensure the cap is

resealed tightly.[1]4. For long-

term storage, periodic venting

may be necessary.[6]

However, it is best to store

smaller, usable quantities to

avoid prolonged storage of

large amounts.

Yellow or brownish

discoloration of the AlCl₃

powder.

1. Contamination with iron(III)

chloride.

1. This is a common impurity

and does not necessarily

indicate decomposition or HCl

release. For most applications,

this level of impurity is

acceptable.2. If high purity is

required, consider purchasing

a higher grade of anhydrous

AlCl₃ or purifying the material

through sublimation (note: this

is a hazardous procedure and

should only be performed by

experienced personnel with

appropriate safety measures).

Caking or clumping of the AlCl₃

powder.

1. Significant moisture

exposure.

1. This indicates that the

material has been

compromised by moisture and

has likely hydrolyzed to some

extent, which will be

accompanied by HCl

release.2. The material may no
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longer be suitable for moisture-

sensitive reactions.3. If the

material is still needed, it

should be crushed in a dry

environment (glove box)

before use. Be aware that its

reactivity may be altered.

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of HCl release from anhydrous aluminum chloride?

A1: The primary cause is the high reactivity of anhydrous aluminum chloride with water.[4][7] It

is a hygroscopic substance, meaning it readily absorbs moisture from the atmosphere.[4] This

reaction produces aluminum hydroxide and hydrogen chloride gas.[8]

Q2: What are the ideal storage conditions for anhydrous aluminum chloride?

A2: Anhydrous aluminum chloride should be stored in a cool, dry, and well-ventilated area,

away from incompatible substances such as water, alcohols, and strong bases.[1][5] The

container should be tightly sealed and made of a compatible material, such as glass with a

PTFE-lined cap.[2] For long-term storage, consider using a desiccator cabinet with a suitable

desiccant like silica gel or calcium chloride.[3][9]

Q3: How does humidity affect the rate of HCl release?

A3: Higher humidity levels will accelerate the rate of HCl release due to the increased

availability of water molecules to react with the aluminum chloride. While specific quantitative

data for release from the solid during storage is not readily available in literature, studies on the

uptake of HCl by aluminum surfaces in the presence of moisture show a significant increase in

reaction with higher relative humidity.[7][10]

Q4: Is it safe to store anhydrous aluminum chloride in a plastic container?

A4: It is generally not recommended. While some plastics like high-density polyethylene

(HDPE) may be suitable for short-term storage of some less reactive anhydrous metal halides,

anhydrous aluminum chloride is highly corrosive, especially in the presence of trace moisture
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which can generate corrosive HCl. Glass containers with chemically inert liners are the

preferred choice.[2]

Q5: My container of anhydrous AlCl₃ has pressurized. What should I do?

A5: Pressure buildup is a known hazard with prolonged storage of anhydrous AlCl₃ due to the

slow release of HCl gas.[1][2] If you suspect a container is pressurized, do not open it directly.

Place it in a fume hood, preferably behind a safety shield, and slowly vent the pressure by

carefully and gradually loosening the cap.

Q6: Can I use a desiccant inside the storage container with the aluminum chloride?

A6: It is generally not recommended to place a desiccant in direct contact with the anhydrous

aluminum chloride, as this could lead to contamination. Instead, place the sealed container of

aluminum chloride inside a larger secondary container, such as a desiccator, which contains

the desiccant.[3][11] This creates a dry microenvironment around the primary container.

Quantitative Data on Moisture-Induced HCl Release
While precise data on the rate of HCl release from stored anhydrous aluminum chloride is not

extensively published, the following table provides a representative illustration of the expected

trend based on the established relationship between moisture and HCl generation. This data is

extrapolated from studies on HCl uptake on aluminum surfaces under varying humidity.[7][10]

Relative Humidity (%) Temperature (°C)
Expected Relative Rate of
HCl Release

< 10 25 Very Low

25 25 Low

50 25 Moderate

75 25 High

90 25 Very High

Experimental Protocols
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Protocol for Quantification of HCl Release from a Stored
Sample
This protocol outlines a method for quantifying the concentration of HCl gas in the headspace

of a container of anhydrous aluminum chloride.

Objective: To determine the concentration of HCl gas that has evolved from a sample of

anhydrous aluminum chloride under specific storage conditions.

Materials:

Stored sample of anhydrous aluminum chloride in its original or a sealed container.

Gas-tight syringe with a non-reactive needle.

Gas detection tubes for HCl (with appropriate concentration range) or a portable gas

detector with an HCl sensor.[12][13]

Personal Protective Equipment (PPE): safety goggles, acid-resistant gloves, lab coat.

Fume hood.

Procedure:

Preparation:

Ensure all operations are performed within a certified fume hood.

Prepare the gas detection equipment according to the manufacturer's instructions. This

may involve breaking the tips of a colorimetric tube or calibrating an electronic sensor.

Sampling:

Carefully pierce the septum of the container lid with the gas-tight syringe needle. If the

container does not have a septum, a specialized sampling port would need to be fitted

(this should be done when initially packaging the material for such a study).

Slowly draw a known volume of the headspace gas into the syringe (e.g., 100 mL).
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Analysis:

Inject the collected gas sample into the gas detection tube or the inlet of the gas detector

at a steady rate as specified by the manufacturer.

Record the reading from the detector. For a colorimetric tube, this will be the length of the

color change, which corresponds to a specific concentration. For an electronic detector,

the concentration will be displayed digitally.[12]

Calculations:

The concentration of HCl is typically given in parts per million (ppm). This value can be

used to compare the relative stability of the sample under different storage conditions

(e.g., varying temperature or humidity in the external environment).

Safety and Disposal:

After sampling, ensure the container is properly resealed if it is to be stored further.

Dispose of used gas detection tubes and any other contaminated materials according to

your institution's hazardous waste disposal procedures.
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Pathway of HCl Release from Anhydrous AlCl₃
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Caption: Logical pathway of HCl release from stored anhydrous AlCl₃.
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Workflow for Mitigating HCl Release
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Caption: Decision workflow for proper storage and handling of anhydrous AlCl₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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